4-(2-Mercaptoethyl)phenol
Overview
Description
Scientific Research Applications
Synthesis and Characterization in Chemistry
4-(2-Mercaptoethyl)phenol plays a significant role in the synthesis and characterization of various chemical compounds. For instance, Al-Jeboori, Hammud, and Al-jeboori (2014) discussed its use in producing ethylene-bis-6-(2-mercapto-ethyl-imine)-methyl-4-methyl phenol, a ligand that was reacted with metal ions to create complexes with different geometries (Al-Jeboori et al., 2014).
Biomimetic Models and Redox Catalysis
Tommos et al. (2013) demonstrated the use of 2-Mercaptophenol-α₃C as a biomimetic model for enzymes involved in redox catalysis and electron transfer. This study emphasized the reversible oxidation and reduction cycles of phenol and their significance in characterizing proton-coupled electron transfer in proteins (Tommos et al., 2013).
Conductivity and Semiconductor Applications
Kaya and Baycan (2007) researched the conductivity and semiconductor properties of polymer-metal complexes derived from 4-mercaptophenol-based compounds. They found that these complexes exhibit typical semiconductor behavior, which is crucial for various technological applications (Kaya & Baycan, 2007).
Electrochemical Studies
Amani and Torabi (2021) explored the electrochemical oxidation of 4-amino phenol in the presence of 2-mercaptobenzimidazoles, highlighting the synthesis of new organosulfur compounds. This study underscores the role of this compound in electrochemical reactions and synthesis (Amani & Torabi, 2021).
Lewis Acid Behavior and Chemical Reactions
The work of Andrä and Straube (1982) investigated the Lewis acid behavior of compounds derived from 2-Mercapto-4-methoxyphenol, revealing its reactivity with various substances, which is vital in understanding its chemical properties (Andrä & Straube, 1982).
Radical Scavenging and Antioxidant Properties
Cao et al. (2012) studied 4-mercaptostilbenes, closely related to this compound, and found them to be extraordinary radical scavengers. This research highlights the potential of these compounds in antioxidant applications and their significant efficiency compared to known antioxidants (Cao et al., 2012).
Environmental Relevance
Boehme et al. (2010) synthesized various nonylphenol isomers, including those related to this compound, for environmental studies. Their work emphasizes the importance of these compounds in environmental science, particularly in understanding endocrine disruptors (Boehme et al., 2010).
Properties
IUPAC Name |
4-(2-sulfanylethyl)phenol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10OS/c9-8-3-1-7(2-4-8)5-6-10/h1-4,9-10H,5-6H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUUIFRGVMIQIBM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCS)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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